Cas no 2171411-91-7 (2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid)

• Product Name: 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid
• CAS No: 2171411-91-7
• MF: C₂₇H₃₂N₂O₅S
• MW: 496.618386268616
• CID: 5865572
• PubChem ID: 165559104
• Update Time: 2025-08-05

2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid
• 2171411-91-7
• 2-{4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]thiomorpholin-3-yl}acetic acid
• EN300-1472959

• Inchi： 1S/C27H32N2O5S/c1-2-7-18(14-25(30)29-12-13-35-17-19(29)15-26(31)32)28-27(33)34-16-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,18-19,24H,2,7,12-17H2,1H3,(H,28,33)(H,31,32)/t18-,19?/m1/s1
• InChI Key： AAZCGVNQIFZGFN-MRTLOADZSA-N
• SMILES： S1CCN(C(C[C@@H](CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 496.20319330g/mol
• Monoisotopic Mass: 496.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 121Ų

Additional information on 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid

Introduction to 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic Acid (CAS No. 2171411-91-7)

2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2171411-91-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a morpholine moiety, a fluorenyl methoxycarbonyl group, and an amino acid-derived side chain. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its biological activity and therapeutic applications.

The structural complexity of 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid makes it a promising candidate for further investigation in medicinal chemistry. The morpholine ring, known for its ability to enhance solubility and bioavailability, is strategically positioned within the molecule to interact with biological targets. Additionally, the fluorenyl methoxycarbonyl group, a common protecting group in peptide synthesis, suggests potential applications in the development of peptidomimetics or modified peptides.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the structural diversity of organic compounds. The compound 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid represents a prime example of how structural innovation can lead to the discovery of new pharmacological entities. Its unique combination of functional groups has prompted researchers to explore its potential in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The presence of multiple reactive sites allows for modifications that can fine-tune its biological activity. For instance, the amino group attached to the hexanoyl chain can be further functionalized to introduce additional pharmacophores or to link the compound to other molecules via conjugation strategies. Similarly, the morpholine ring provides a versatile platform for interactions with biological targets, making it an attractive moiety for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. These tools have been instrumental in identifying potential lead compounds and optimizing their structures for improved efficacy and selectivity. In the case of 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid, computational studies have suggested that it may interact with enzymes and receptors involved in critical biological pathways.

The morpholine moiety, in particular, has been shown to enhance binding affinity through hydrogen bonding and hydrophobic interactions. This feature is particularly relevant in the context of drug design, where optimizing binding interactions is crucial for achieving therapeutic efficacy. The fluorenyl methoxycarbonyl group, while primarily serving as a protecting group, may also contribute to the overall solubility and stability of the compound, making it more suitable for formulation and administration.

Another area of interest is the potential use of 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid as a precursor for more complex derivatives. By leveraging its structural features, researchers can develop novel analogs with enhanced pharmacological properties. For example, modifications to the hexanoyl side chain could lead to compounds with improved metabolic stability or altered pharmacokinetic profiles.

The compound's unique structural features also make it an attractive candidate for investigating new synthetic methodologies. The combination of a morpholine ring and an amino acid-derived side chain provides opportunities for exploring novel reaction pathways and synthetic strategies. These efforts could not only yield new derivatives but also contribute to advancements in synthetic organic chemistry.

In conclusion, 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid (CAS No. 2171411-91-7) represents a fascinating molecule with significant potential in pharmaceutical research. Its complex structure, characterized by functional groups such as morpholine and fluorenyl methoxycarbonyl, positions it as a valuable scaffold for drug discovery. As computational methods continue to evolve and synthetic techniques advance, this compound is poised to play a crucial role in the development of next-generation therapeutic agents.